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Compound of Interest

Compound Name: WAM2

cat. No.: B1577313

WAM2layers Technical Support Center

Welcome to the WAM2layers technical support center. This guide provides answers to common
guestions and solutions for issues you may encounter during the configuration and execution of
your moisture tracking experiments.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions about WAM2layers.
Q1: What is WAM2layers and what are its main applications?

Al: WAM2layers is an atmospheric moisture tracking model written in Python. It is designed to
identify the origin of precipitation (backtracking) or determine the destination of evaporated
moisture (forward tracking). Its primary applications are in hydrology, meteorology, and climate
science to study moisture recycling, atmospheric rivers, and the sources of rainfall for specific
regions or extreme weather events.

Q2: What kind of input data do | need to run WAM2layers?

A2: WAM2layers typically requires gridded atmospheric data from reanalysis datasets like
ERADS or output from climate models. Key input variables include wind fields (u and v
components), specific humidity, and surface fluxes like evaporation and precipitation. The
model is designed to work with data on different vertical levels (model levels or pressure levels)
and aggregates them into a two-layer system.
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Q3: How is a WAM2layers experiment configured?

A3: Experiments are configured using a YAML file (commonly config.yaml). This file contains all
the settings for your experiment, including the time period to analyze, the geographical domain,
paths to input data, the tracking direction (forward or backward), and the location of the output
files. Using a configuration file makes experiments easily reproducible and shareable.

Q4: What is the difference between the "preprocessing" and “tracking” steps?
A4: The WAM2layers workflow is a two-step process:

e Preprocessing: In this first step, the raw input data (e.g., from ERAD) is read and converted
into a format that the tracking model can use. This involves calculating the necessary
moisture fluxes and collapsing the atmospheric data into the two-layer vertical grid used by
the model.

o Tracking: This is the core step where the model integrates tagged moisture through the
atmosphere over time, either forward or backward, based on the preprocessed data and the
settings in your configuration file.

Troubleshooting Guide

This guide provides solutions to specific errors and problems you might encounter.

Installation & Environment

Q: I'm having trouble installing WAM2layers. What is the recommended method?

A: The most reliable way to install WAM2layers is by using a dedicated Conda environment.
This ensures that all required dependencies are installed without conflicting with other Python
packages on your system.

Experimental Protocol: Recommended Installation
« Install Conda: If you don't have it, install Miniconda or Anaconda.

o Create a new environment: Open your terminal and create a new environment. It is
recommended to use Python 3.11 or newer.
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¢ Activate the environment:

 Install WAM2layers: The package is available on PyPI. For visualization capabilities, install
with the [viz] extra.

This process isolates your installation and is the first step in resolving many common issues.

Configuration Errors (config.yaml)

Q: My script fails immediately with a FileNotFoundError. What should | check?

A: A FileNotFoundError at the start of a run usually points to an incorrect path in your
config.yaml file.

o Check data_dir: Ensure the data_dir path points to the correct location of your preprocessed
input data.

o Check tagging_region_mask: If you are using a NetCDF file to define your tagging region,
verify that the path to this file is correct.

o Absolute vs. Relative Paths: Try using absolute paths to your data directories to avoid
ambiguity.

Q: I'm getting a ValueError or TypeError related to dates.

A: Date and time formats in the configuration file are critical. Ensure that the track_start_date
and track_end_date follow the YYYY-MM-DD HH:MM format precisely. For example: 2022-01-
01 00:00. Any deviation can lead to parsing errors.

Q: The model output seems strange and the tracked moisture is not where | expect it. What
could be wrong in my configuration?

A: This can happen if the tagging_region is incorrectly defined. The tagging region specifies the
area where moisture is "tagged" for tracking.

e Bounding Box: If using a bounding box ([lon_min, lon_max, lat_min, lat_max]), ensure the
coordinates are in the correct order and within the expected range (-180 to 180 for longitude,
-90 to 90 for latitude).
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e Mask File: If using a mask file, ensure the NetCDF file contains a variable with values
between 0 and 1, where 1 indicates the cells to be included in the tagging region. A common
mistake is having a mask with incorrect dimensions or variable names.

The following table summarizes key configuration parameters that are common sources of

errors.
Parameter Common Error Recommended Check
] ] Verify the path is correct and
data_dir FileNotFoundError
absolute.
Use YYYY-MM-DD HH:MM
track_start_date ValueError, TypeError
format.
Use YYYY-MM-DD HH:MM
track_end_date ValueError, TypeError
format.
) ) ) Check coordinate order and
tagging_region Incorrect tracking results
ranges.
Ensure the value is a valid
output_frequency Inconsistent output times pandas frequency string (e.g.,

'6H', '1D").

Input Data & Preprocessing

Q: The preprocessing step fails with an error about missing variables in my input files.

A: This indicates that your source data (e.g., ERA5 NetCDF files) is incomplete. The
preprocessing step expects specific variables to be present. For a standard ERA5-based
experiment, you will need files containing:

o Surface level data (evaporation, precipitation, 2m dewpoint temperature, 10m u/v wind
components).

o Pressure or model level data (specific humidity, u/v wind components for all vertical levels).
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Double-check that you have downloaded all the required variables for the entire time period of
your experiment.

Runtime & Tracking Errors

Q: My experiment crashes with a MemoryError during the tracking step.

A: MemoryError is common when tracking over a large domain or a long time period, as
WAM2layers needs to hold significant amounts of data in memory. To mitigate this:

» Reduce the Tracking Domain: In your config.yaml, reduce the geographical area
(preprocess_bounds) to the smallest region necessary for your research question.

o Shorten the Time Period: Run the experiment for a shorter duration (track_start_date to
track_end_date). You can often run experiments in sequential chunks.

» Increase System Memory: If possible, run the experiment on a machine with more RAM.

Q: The model output contains NaN (Not a Number) values or the results look numerically
unstable.

A: This can be caused by violating the Courant-Friedrichs-Lewy (CFL) condition, which relates
to numerical stability. The CFL condition requires that the model's time step is short enough
that moisture does not travel more than one grid cell in a single step.

o Adjust target_frequency: In your config.yaml, try decreasing the target_frequency (i.e.,
making the time step shorter). For example, change it from '6H' (6 hours) to '3H' (3 hours).
This increases computational time but improves stability.

Troubleshooting Workflow

When you encounter an error, it is recommended to follow a systematic approach to identify the
cause. The diagram below illustrates a logical workflow for troubleshooting a failing
WAM2layers experiment.
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 To cite this document: BenchChem. [common errors in WAMZ2layers configuration].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577313#common-errors-in-wam2layers-
configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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